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Compound of Interest

Compound Name: BocNH-PEG6-acid
Cat. No.: B14795183
Get Quote
. J
Parameter Critical Data
BocNH-PEG6-acid (21-(tert-
Chemical Name butoxycarbonylamino)-4,7,10,13,16,19-
hexaoxaheneicosanoic acid)
CAS Number 391684-36-9

Irritant (Skin/Eye/Respiratory).[1][2] Combustible

Primary Hazard o )
liquid/solid.[1]

Non-Halogenated Organic (Preferred) or
Organic Acid.[1]

Waste Stream

Strong Acids (removes Boc, releases

Incompatibility ) o
isobutylene gas), Oxidizers, Strong Bases.[1]
Strictly Prohibited.[1] Despite water solubility,
Drain Disposal PEG derivatives must not enter sanitary sewers.

[1]

Part 2: Technical Analysis & Chemical Behavior
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To dispose of BocNH-PEG6-acid safely, one must understand its reactive functional groups.[1]
It is a heterobifunctional crosslinker containing three distinct moieties that dictate its waste
classification:

e Carboxylic Acid (-COOH): Makes the molecule mildly acidic.[1] It can react exothermically
with strong bases.

o Boc Group (tert-Butyloxycarbonyl): Acid-labile.[1][3][4] Contact with strong acids (e.g., TFA,
HCI) triggers deprotection, releasing isobutylene gas and COa.

o Operational Risk:[1] If disposed of in a sealed "Acid Waste" container containing
concentrated strong acids, the off-gassing can pressurize and rupture the vessel.

o PEGS6 Linker: Highly hydrophilic.[1] While this increases water solubility, it acts as a
surfactant and carrier in environmental water systems, necessitating incineration rather than
aqueous treatment.

Part 3: Detailed Disposal Protocols

Scenario A: Disposal of Unused Pure Reagent
Applicable for: Expired solids, surplus stock solutions (DMSO/DMF).[1]

o Segregation: Classify as Non-Halogenated Organic Waste.

o Note: Although it is an organic acid, most EHS protocols allow weak organic acids (like
this PEG derivative) in the general non-halogenated solvent stream unless the volume is
>1L.

e Containerization:

o Dissolve solid residues in a minimal amount of acetone or ethanol if the waste stream is
liquid-only.[1]

o If solid waste is permitted: Place the vial directly into a wide-mouth HDPE solid waste
container.

e Labeling:
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o Constituents: "BocNH-PEG6-acid in [Solvent]"

o Hazards: "lrritant,” "Organic."[1]

Scenario B: Disposal of Reaction Mixtures (Boc
Deprotection)

Applicable for: Waste generated after using the reagent, typically containing Trifluoroacetic Acid
(TFA).[3]

CRITICAL WARNING: This waste stream is Corrosive and Volatile.[3]

» Quenching: Ensure the reaction is fully quenched.[3] If TFA was used, the mixture is highly
acidic.

e Segregation: Classify as Corrosive Acidic Organic Waste.

o Do NOT mix with organic bases (amines) or bleach (hypochlorite).
e Venting:

o Boc deprotection generates isobutylene (flammable gas) and CO..

o Protocol: Allow the waste container cap to remain loosely threaded (vented) for 24 hours
in a fume hood before sealing for pickup to prevent pressure buildup.

Part 4: Waste Segregation Logic (Visualization)

The following decision tree illustrates the correct routing for BocNH-PEG6-acid waste to
prevent incompatible mixing.
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Waste Source: BocNH-PEG6-acid

Physical State?
Pure Substance \ Dissolved

Solid / Powder Liquid / Solution

l

Solid Chemical Waste Solvent Type?

(Label: Organic Irritant)

Neutral pH pH < 2 (Deprotection)

Organic (DMSO, DMF, EtOH) Acidic Mixture (w/ TFA/HCI)

Contains TFA/Byproducts

Non-Halogenated

Corrosive Organic Waste

Organic Waste (VENT CAP REQUIRED)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating BocNH-PEG6-acid waste streams based on physical
state and chemical environment.[1]

Part 5: Spill Management Protocol
If BocNH-PEG6-acid (solid or liquid) is spilled in the laboratory:

* PPE Required: Nitrile gloves (double gloving recommended for DMSO solutions), safety
goggles, lab coat.
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¢ Containment:

o Solid: Do not sweep dry dust if possible (aerosol risk).[1] Cover with wet paper towels to
dampen, then scoop.[1]

o Liquid: Surround with absorbent pads or vermiculite.[1]
o Decontamination:

o Wipe the surface with Ethanol (70%) or Isopropanol. The PEG linker makes it sticky; water
alone may smear it.

o Follow with a soap and water wash.[2][5][6][7]

» Disposal of Debris: Place all contaminated wipes and absorbents into a sealed bag and
dispose of as Solid Hazardous Waste.

Part 6: Regulatory Framework

o USA (RCRA): While BocNH-PEG6-acid is not P-listed or U-listed, it falls under "Process
Waste".[1] If mixed with flammable solvents (Flash point <60°C), it becomes D001
(Ignitable). If mixed with TFA, it becomes D002 (Corrosive) [1, 2].

o UK (COSHH): Classified as a substance hazardous to health.[1] Disposal must comply with
the Hazardous Waste Regulations 2005.[8] Ensure consignment notes describe the waste as
“Laboratory Chemicals, Organic Acid" [3].

» Ecological Impact: PEG derivatives are generally low-toxicity but have high Chemical
Oxygen Demand (COD).[1] Zero Discharge (no drain disposal) is the required standard to
prevent aquatic oxygen depletion [4].

References

o U.S. Environmental Protection Agency (EPA). (2024).[1][9] Resource Conservation and
Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of
Hazardous Waste.[1] Link

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.medkoo.com/products/53722
https://www.medkoo.com/products/53722
https://www.medkoo.com/products/53722
https://www.peptide.com/custdocs/MSDS%20LSP316%20Fmoc-NH-PEG6-Propionic%20acid.pdf
https://www.capotchem.cn/doc/msds_1347750-85-9.do
https://file.medchemexpress.com/batch_PDF/HY-140231/Boc-NH-PEG6-amine-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/6B67980A-0964-4BD5-838A-6F6E035AAE00/T17681
https://www.benchchem.com/product/b14795183/docs?utm_src=pdf-body#part-1-executive-safety-disposal-summary
https://www.medkoo.com/products/53722
https://www.medkoo.com/products/53722
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.medkoo.com/products/53722
https://www.medkoo.com/products/53722
https://www.hazardouswasteexperts.com/a-quick-and-comprehensive-review-of-epa-hazmat-classifications/
https://www.medkoo.com/products/53722
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ecfr.gov%2Fcurrent%2Ftitle-40%2Fchapter-I%2Fsubchapter-I%2Fpart-261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14795183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

« University of Chicago, Office of Research Safety. (2024). Chemical Waste Disposal Guide:
Organic Acids and Solvents. Link

¢ Health and Safety Executive (HSE). (2023). COSHH Essentials: Hazardous Waste Disposal
in Laboratories. Link

¢ Sigma-Aldrich. (2024).[1] Safety Data Sheet: BocNH-PEG6-acid (Product No. 900895).[1]
Link

¢ BenchChem. (2025).[1] Proper Disposal of Boc-Protected Amino Acids: A Comprehensive
Guide. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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